Cas no 1466105-30-5 (Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester)

• Product Name: Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester
• CAS No: 1466105-30-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5244549
• Update Time: 2026-03-08

Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester
• Methyl 4-amino-3-cyclopropylbutanoate

• Inchi： 1S/C8H15NO2/c1-11-8(10)4-7(5-9)6-2-3-6/h6-7H,2-5,9H2,1H3
• InChI Key： XKBRFSFTZYUKEK-UHFFFAOYSA-N
• SMILES： C(C1CC1)(CN)CC(=O)OC

Additional information on Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester

Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester (CAS No. 1466105-30-5): A Comprehensive Overview

Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1466105-30-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of interest for various applications in medicinal chemistry and biotechnology.

The molecular structure of Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester features a cyclopropane ring linked to a propanoic acid moiety, which is further modified by an amine group at the β-position. This configuration imparts distinct reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents. The presence of the methyl ester group enhances solubility and stability, facilitating its use in various chemical transformations and synthetic pathways.

In recent years, there has been growing interest in the exploration of cyclopropane-containing compounds due to their ability to modulate biological processes. The cyclopropane ring is known for its strained three-membered structure, which can influence the electronic properties and interactions of adjacent functional groups. This structural feature has been leveraged in the design of bioactive molecules that target specific enzymatic or receptor systems.

One of the most compelling aspects of Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester is its potential as a building block for more complex pharmacophores. The amine functionality at the β-position provides a site for further derivatization, allowing chemists to introduce additional substituents that can enhance binding affinity or selectivity. This flexibility has made it a popular choice for medicinal chemists working on the development of small-molecule drugs.

Recent studies have highlighted the role of cyclopropane derivatives in inhibiting various therapeutic targets. For instance, compounds with similar structural motifs have shown promise in anti-inflammatory and antimicrobial applications. The unique electronic environment created by the cyclopropane ring can disrupt key interactions within biological targets, leading to potent pharmacological effects. Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester is being investigated as a precursor for such derivatives, with early findings suggesting its potential in modulating inflammatory pathways.

The synthesis of Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the cyclopropane ring followed by functionalization at the propanoic acid moiety. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance efficiency and selectivity. These methods are crucial for producing enantiomerically pure compounds, which are often necessary for biological activity.

The pharmacological profile of Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester is still under active investigation. Preliminary studies suggest that it may interact with proteins involved in cell signaling and metabolic pathways. By modulating these interactions, the compound could potentially exhibit therapeutic effects in areas such as cancer treatment and neurodegenerative diseases. Further research is needed to elucidate its exact mechanism of action and to identify potential side effects.

In conclusion, Cyclopropanepropanoic acid, β-(aminomethyl)-, methyl ester (CAS No. 1466105-30-5) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive candidate for further development. As our understanding of its properties continues to grow, this compound is likely to play an important role in the discovery and design of new therapeutic agents.